Cas no 1264296-84-5 (4-(1-methylcyclopropyl)phenylboronic acid)

4-(1-Methylcyclopropyl)phenylboronic acid is a boronic acid derivative featuring a 1-methylcyclopropyl substituent on the phenyl ring. This structural motif enhances its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The steric and electronic effects of the methylcyclopropyl group can influence reactivity and selectivity, making it valuable for constructing complex molecular architectures. The compound is typically employed in pharmaceutical and materials science research, where precise control over coupling reactions is critical. Its stability under standard handling conditions and compatibility with diverse reaction conditions further contribute to its practicality in synthetic applications. Proper storage under inert conditions is recommended to maintain its integrity.

4-(1-methylcyclopropyl)phenylboronic acid structure

1264296-84-5 structure

Product Name:4-(1-methylcyclopropyl)phenylboronic acid

CAS No:1264296-84-5

MF:C₁₀H₁₃BO₂

MW:176.020023107529

CID:855442

PubChem ID:57416389

Update Time:2025-06-10

4-(1-methylcyclopropyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 4-(1-METHYLCYCLOPROPYL)PHENYLBORONIC ACID
- [4-(1-methylcyclopropyl)phenyl]boronic acid
- Boronic acid, B-[4-(1-methylcyclopropyl)phenyl]-
- 4-(1-methylcyclopropyl)phenylboronic acid
- Inchi： 1S/C10H13BO2/c1-10(6-7-10)8-2-4-9(5-3-8)11(12)13/h2-5,12-13H,6-7H2,1H3
- InChI Key： BLUOPSLMMGHBDL-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(=CC=1)C1(C)CC1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 181
Topological Polar Surface Area: 40.5

4-(1-methylcyclopropyl)phenylboronic acid Pricemore >>

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